Cas no 2138038-06-7 (2-(propan-2-yl)-5-(pyridin-4-yl)aniline)

• Product Name: 2-(propan-2-yl)-5-(pyridin-4-yl)aniline
• CAS No: 2138038-06-7
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6062380
• PubChem ID: 165848865
• Update Time: 2025-05-20

2-(propan-2-yl)-5-(pyridin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-5-(pyridin-4-yl)aniline
• EN300-1142246
• 2138038-06-7

• Inchi： 1S/C14H16N2/c1-10(2)13-4-3-12(9-14(13)15)11-5-7-16-8-6-11/h3-10H,15H2,1-2H3
• InChI Key： WXSIEOKNYUYQSY-UHFFFAOYSA-N
• SMILES： NC1C=C(C2C=CN=CC=2)C=CC=1C(C)C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(propan-2-yl)-5-(pyridin-4-yl)aniline

Comprehensive Overview of 2-(propan-2-yl)-5-(pyridin-4-yl)aniline (CAS No. 2138038-06-7)

2-(propan-2-yl)-5-(pyridin-4-yl)aniline, with the CAS number 2138038-06-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure combining an aniline core with pyridine and isopropyl substituents, exhibits versatile properties suitable for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, catalysis, and advanced material synthesis, making it a subject of interest in modern chemical innovation.

The molecular framework of 2-(propan-2-yl)-5-(pyridin-4-yl)aniline features a pyridin-4-yl group attached to an aniline ring, further substituted with an isopropyl moiety. This arrangement contributes to its electron-rich nature, enhancing its reactivity in cross-coupling reactions and ligand design. Such properties align with current trends in green chemistry and sustainable synthesis, where efficient and selective catalysts are in high demand. The compound's CAS No. 2138038-06-7 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

In the context of pharmaceutical applications, 2-(propan-2-yl)-5-(pyridin-4-yl)aniline is investigated as a building block for novel small-molecule drugs. Its structural motifs are prevalent in kinase inhibitors and receptor modulators, addressing unmet medical needs in oncology and neurology. Recent publications highlight its role in high-throughput screening campaigns, where its bioavailability and binding affinity are optimized for therapeutic targets. These advancements resonate with the growing demand for precision medicine and personalized therapies.

From a material science perspective, this compound's conjugated system and aromaticity make it a candidate for organic electronics, such as OLEDs and photovoltaic cells. Its ability to facilitate charge transport and luminescence aligns with the push for energy-efficient technologies. Industry reports suggest its potential in flexible displays and wearable sensors, addressing the surge in consumer electronics innovation. The CAS No. 2138038-06-7 is frequently cited in patent filings related to these cutting-edge applications.

Synthetic routes to 2-(propan-2-yl)-5-(pyridin-4-yl)aniline often involve palladium-catalyzed coupling or multicomponent reactions, reflecting the broader shift toward atom-economical methodologies. Analytical techniques like HPLC and NMR are employed to verify its purity, a critical factor for GMP-compliant production. As regulatory standards tighten, the compound's safety profile and environmental impact are scrutinized, driving innovations in waste reduction and solvent recovery.

In summary, 2-(propan-2-yl)-5-(pyridin-4-yl)aniline (CAS No. 2138038-06-7) represents a convergence of pharmaceutical and material science advancements. Its adaptability to green chemistry principles and relevance in emerging technologies underscore its value in contemporary research. For scientists and manufacturers, understanding its structure-activity relationships and scalable synthesis is key to unlocking its full potential.